Cas no 862826-63-9 (4-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonyl-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonyl-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 862826-63-9
• MF: C₁₄H₁₉N₃O₃S₂
• MW: 341.448960542679
• CID: 5932275
• PubChem ID: 4596401
• Update Time: 2025-10-29

4-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonyl-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonyl-N,N-dimethylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-[[2-(ethylthio)-4,5-dihydro-1H-imidazol-1-yl]carbonyl]-N,N-dimethyl-
• CHEMBL1885039
• 4-[2-(ethylthio)-2-imidazoline-1-carbonyl]-N,N-dimethyl-benzenesulfonamide
• HMS2622J06
• SMR000324558
• 4-(2-(ethylthio)-4,5-dihydro-1H-imidazole-1-carbonyl)-N,N-dimethylbenzenesulfonamide
• MLS000680416
• VU0326852-2
• SR-01000007799
• 4-[[2-(ethylthio)-4,5-dihydroimidazol-1-yl]-oxomethyl]-N,N-dimethylbenzenesulfonamide
• AKOS024588463
• SR-01000007799-1
• 862826-63-9
• HMS1650P11
• 4-(2-ethylsulfanyl-4,5-dihydroimidazole-1-carbonyl)-N,N-dimethylbenzenesulfonamide
• BDBM51340
• 4-[2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide
• 4-[(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)carbonyl]-N,N-dimethyl-benzenesulfonamide
• cid_4596401
• F0630-0173

• Inchi： 1S/C14H19N3O3S2/c1-4-21-14-15-9-10-17(14)13(18)11-5-7-12(8-6-11)22(19,20)16(2)3/h5-8H,4,9-10H2,1-3H3
• InChI Key： XNHPNRXGGRTZEX-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C(N2C(SCC)=NCC2)=O)C=C1

Computed Properties

• Exact Mass: 341.08678382g/mol
• Monoisotopic Mass: 341.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 498.7±55.0 °C(Predicted)
• pka: 0.79±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonyl-N,N-dimethylbenzene-1-sulfonamide

4-2-(Ethylsulfanyl)-4,5-Dihydro-1H-Imidazole-1-Carbonyl-N,N-Dimethylbenzene-1-Sulfonamide (CAS No. 862826-63-9)

The compound 4-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonyl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 862826-63-9) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a sulfonamide group, an imidazole ring, and an ethylsulfanyl substituent. These functional groups contribute to its chemical reactivity and biological activity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to modulate enzyme activity and receptor binding. The imidazole ring, a heterocyclic structure commonly found in natural products like histamine and cytochrome P450 inhibitors, adds further complexity to the molecule's pharmacological profile. The ethylsulfanyl group introduces sulfur-based chemistry, which is known for its role in redox reactions and metal coordination. Together, these features make 4-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonyl-N,N-dimethylbenzene-1-sulfonamide a promising candidate for exploring novel therapeutic targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized synthetic routes to improve yield and purity, ensuring scalability for potential large-scale production. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

From an application standpoint, 4-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonyl-N,N-dimethylbenzene-1-sulfonamide has shown potential as a lead compound in the development of anti-inflammatory agents. Preclinical studies suggest that it exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. Additionally, its ability to modulate kinase activity makes it a candidate for anticancer drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the molecule's bioavailability and toxicity profile using in silico models. These models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for drug development. Furthermore, molecular docking studies have revealed potential binding modes with target proteins, paving the way for structure-based optimization.

In conclusion, 4-2-(ethylsulfanyl)-4,5-dihydro-1H-imidazole-1-carbonyl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 862826-63-9) represents a valuable addition to the library of bioactive compounds with diverse functional groups. Its structural complexity and potential biological applications make it a focal point for ongoing research efforts across multiple disciplines.